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Compound of Interest

(1H-Indazol-3-YL)methylamine
Compound Name:
hydrochloride

Cat. No.: B569668

Document ID: ANP-2025-12-IDZ Version: 1.0 Prepared for: Researchers, scientists, and drug
development professionals.

Introduction

(1H-Indazol-3-YL)methylamine hydrochloride is a chemical compound belonging to the
indazole class of heterocyclic molecules. The indazole scaffold is a significant pharmacophore
in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including
potential antimicrobial and antitumor properties.[1][2] This document provides detailed
procedures and safety information for the proper handling, storage, and use of (1H-Indazol-3-
YL)methylamine hydrochloride in a laboratory setting. Adherence to these protocols is crucial
to ensure personnel safety, maintain compound integrity, and achieve reproducible
experimental results.

Compound Data and Properties

This section summarizes the key physical, chemical, and safety properties of (1H-Indazol-3-
YL)methylamine hydrochloride.

Physical and Chemical Properties
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Property Value Source
(1H-indazol-3-yl)methanamine

IUPAC Name ) N/A
hydrochloride

Molecular Formula CsH10CIN3

Molecular Weight 183.64 g/mol

Appearance Solid

CAS Number 117891-16-4 [3]

MDL Number MFCD06739150
FFYBXWOYYADLFS-

INChl Key

UHFFFAOYSA-N

Safety and Hazard Information

(1H-Indazol-3-YL)methylamine hydrochloride is classified as acutely toxic if swallowed.

Standard laboratory safety precautions must be strictly followed.

Precautionary

Hazard Category GHS Classification Pictogram
Statements
P301 + P330 + P331
+ P310: IF
SWALLOWED: Rinse
Acute Tox. 3 Oral
. o mouth. Do NOT
Acute Toxicity (H301: Toxic if ) - GHSO06
induce vomiting.
swallowed) )
Immediately call a
POISON
CENTER/doctor.
6.1C: Combustible,
acute toxic Cat. 3/
] P405: Store locked
Storage Class toxic compounds or N/A
. up.
compounds which
cause chronic effects
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6449139.htm?N=United%20States
https://www.benchchem.com/product/b569668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

The following protocols provide detailed step-by-step instructions for the safe handling and use
of (1H-Indazol-3-YL)methylamine hydrochloride.

Protocol for Personal Protective Equipment (PPE) and
Engineering Controls

o Engineering Controls: Handle the compound in a well-ventilated area. A certified chemical
fume hood is required for all procedures involving the solid material or concentrated
solutions to avoid inhalation of dust or aerosols.[4][5]

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards.[6]

o Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) inspected
prior to use.[4][7] Dispose of contaminated gloves after use in accordance with good
laboratory practices and applicable laws.

» Body Protection: Wear a laboratory coat or fire/flame-resistant and impervious clothing to
prevent skin contact.[6]

o Respiratory Protection: If exposure limits are exceeded or if dust formation is likely, use a
full-face respirator with an appropriate particulate filter.

Protocol for Storage and Stability

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated
place.[5][6] A recommended storage temperature is between 2-8°C.[8]

» Container: Keep in the original, properly labeled container.
e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[5]

« Stability: While specific stability data is limited, hydrochloride salts are generally more stable
and less prone to degradation than their free-base counterparts.[9] For long-term storage,
protect from light and moisture.
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Protocol for Weighing and Handling the Solid
Compound

Preparation: Ensure all required PPE is worn and work is conducted within a chemical fume
hood. Designate a specific area for handling this toxic compound.

Weighing: Use an analytical balance within the fume hood or a vented balance safety
enclosure. Use a clean spatula for transferring the solid. Avoid creating dust.[4][5]

Transfer: Carefully transfer the weighed solid to a suitable container for dissolution or
reaction.

Cleaning: After handling, decontaminate the spatula and work surface thoroughly. Wash
hands immediately and thoroughly.[4]

Protocol for Stock Solution Preparation

Solvent Selection: While solubility data is not widely available, polar organic solvents like
DMSO or ethanol are common choices for preparing stock solutions of similar heterocyclic
compounds.[9] The hydrochloride salt form is generally more water-soluble than the free
base.[9]

Procedure: a. Under a chemical fume hood, add the selected solvent to the vial containing
the pre-weighed (1H-Indazol-3-YL)methylamine hydrochloride. b. Cap the vial tightly and
vortex or sonicate at room temperature until the solid is completely dissolved. Gentle
warming may be applied if necessary, but monitor for any signs of degradation. c. For
agueous buffers, it is recommended to first prepare a concentrated stock in an organic
solvent (e.g., DMSO) and then perform a serial dilution into the aqueous medium. Ensure the
final organic solvent concentration is compatible with the experimental assay.[9]

Storage of Solutions: Store stock solutions at -20°C or -80°C in small aliquots to minimize
freeze-thaw cycles. Protect from light.

Protocol for Spill Management and Disposal

o Spill Response: a. Evacuate non-essential personnel from the area. b. Ensure adequate

ventilation. c. Wearing full PPE, carefully cover the spill with an inert absorbent material (e.qg.,
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vermiculite, dry sand). d. Pick up and arrange disposal without creating dust.[4] Sweep up
the material and place it into a suitable, closed, and labeled container for disposal.[5]

o Disposal: Dispose of waste material and empty containers in accordance with all local,
regional, and national regulations. Do not allow the product to enter drains.[4][5] Contact a
licensed professional waste disposal service.

Visualized Workflows and Logical Diagrams

The following diagrams illustrate the necessary workflows for safely handling and storing (1H-
Indazol-3-YL)methylamine hydrochloride.
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Safe Handling Workflow for (1H-Indazol-3-YL)methylamine hydrochloride
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Caption: A workflow diagram illustrating the key steps for the safe handling of the compound.
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Storage Logic for (1H-Indazol-3-YL)methylamine hydrochloride
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Caption: A logic diagram outlining the correct procedure for receiving and storing the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6449139.htm?N=United%20States
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methylamine%20hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3343509&productDescription=3-AMINO-1H-INDAZOLE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1h-indazol-3-ylamine-pid_Rock25552.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12291&PLANT=d__ALF
https://www.sigmaaldrich.com/KR/ko/product/astatechinc/ate448431723?context=bbe
https://www.benchchem.com/pdf/Modifying_experimental_protocols_for_1_1H_IMIDAZOL_5_YL_N_METHYLMETHANAMINE.pdf
https://www.benchchem.com/product/b569668#handling-and-storage-procedures-for-1h-indazol-3-yl-methylamine-hydrochloride
https://www.benchchem.com/product/b569668#handling-and-storage-procedures-for-1h-indazol-3-yl-methylamine-hydrochloride
https://www.benchchem.com/product/b569668#handling-and-storage-procedures-for-1h-indazol-3-yl-methylamine-hydrochloride
https://www.benchchem.com/product/b569668#handling-and-storage-procedures-for-1h-indazol-3-yl-methylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

